Cas no 1070873-95-8 (METHYL (3R)-3-AMINO-3-(4-HYDROXY-2-METHYLPHENYL)PROPANOATE)

• Product Name: METHYL (3R)-3-AMINO-3-(4-HYDROXY-2-METHYLPHENYL)PROPANOATE
• CAS No: 1070873-95-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5596810
• PubChem ID: 57519101
• Update Time: 2025-11-01

METHYL (3R)-3-AMINO-3-(4-HYDROXY-2-METHYLPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3R)-3-AMINO-3-(4-HYDROXY-2-METHYLPHENYL)PROPANOATE
• Benzenepropanoic acid, β-amino-4-hydroxy-2-methyl-, methyl ester, (βR)-
• 1070873-95-8
• DTXSID701151748
• METHYL(3R)-3-AMINO-3-(4-HYDROXY-2-METHYLPHENYL)PROPANOATE
• Benzenepropanoic acid, beta-amino-4-hydroxy-2-methyl-, methyl ester, (betaR)-
• N14792

• Inchi： 1S/C11H15NO3/c1-7-5-8(13)3-4-9(7)10(12)6-11(14)15-2/h3-5,10,13H,6,12H2,1-2H3/t10-/m1/s1
• InChI Key： WAEYFQWBSODKDK-SNVBAGLBSA-N
• SMILES： C(OC)(=O)C[C@@H](N)C1=CC=C(O)C=C1C

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 361.3±42.0 °C(Predicted)
• pka: 10.20±0.31(Predicted)

Additional information on METHYL (3R)-3-AMINO-3-(4-HYDROXY-2-METHYLPHENYL)PROPANOATE

Professional Introduction to Methyl (3R)-3-Amino-3-(4-Hydroxy-2-Methylphenyl)Propanoate (CAS No. 1070873-95-8)

Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate, identified by its CAS number 1070873-95-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and aromatic ring system, contribute to its potential therapeutic applications.

The molecular structure of Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate consists of a propionic acid derivative with an amine group and a substituted phenyl ring. The presence of the (3R) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity. This stereochemistry is often a key factor in determining the efficacy and selectivity of pharmaceutical compounds. The 4-hydroxy-2-methylphenyl moiety adds another layer of complexity, as it can participate in various hydrogen bonding interactions and influence the compound's solubility and bioavailability.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate has been investigated for its potential role in modulating enzymes and receptors involved in inflammatory and metabolic disorders. For instance, studies have suggested that this compound may interact with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a significant role in pain and inflammation.

Furthermore, the hydroxyl group in the aromatic ring system of Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate provides a site for further functionalization, enabling researchers to design derivatives with enhanced pharmacological properties. This flexibility has made it a valuable scaffold for drug discovery efforts aimed at developing more effective and selective therapeutic agents. The compound's ability to engage with multiple biological targets makes it a promising candidate for treating a range of diseases, including those related to cardiovascular health and neurodegeneration.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate. Molecular docking simulations and virtual screening techniques have allowed researchers to predict the binding affinity and mode of interaction between this compound and its biological targets. These computational methods have significantly accelerated the drug discovery process, enabling the identification of lead compounds that can be further refined through experimental validation.

The synthesis of Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The stereochemistry of the amine group must be carefully preserved during synthesis, as any deviation can lead to the formation of inactive or less effective isomers. Advances in asymmetric synthesis techniques have improved the efficiency and scalability of producing enantiomerically pure compounds like this one.

In clinical research, Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate has been evaluated in preclinical models for its potential therapeutic benefits. Initial studies have shown that it may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate neurotransmitter systems has raised interest in its potential applications for treating neurological disorders. These findings have laid the groundwork for further clinical investigations to assess its safety and efficacy in human populations.

The pharmacokinetic profile of Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate is another critical aspect that has been studied extensively. Understanding how the body processes this compound—including its absorption, distribution, metabolism, and excretion—provides valuable insights into optimizing dosing regimens and minimizing potential side effects. Pharmacokinetic studies have revealed that this compound exhibits moderate bioavailability and a relatively long half-life, suggesting that it may require once-daily dosing in clinical settings.

Future research directions for Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate include exploring its mechanisms of action in greater detail and identifying new therapeutic applications. The development of novel synthetic methodologies could also enhance the accessibility of this compound for further research purposes. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, Methyl (3R)-3-Amino-3-(4-hydroxy-2-methylphenyl)propanoate (CAS No. 1070873-95-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable tool for studying various disease mechanisms and developing new treatments. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.